2-Methylbutyl 3,5-dinitrobenzoate

• CAS No.: 10574-45-5
• Molecular Formula: C12H14N2O6
• Molecular Weight: 282.252
• IUPAC Name: 2-methylbutyl 3,5-dinitrobenzoate
• InChI: InChI=1S/C12H14N2O6/c1-3-8(2)7-20-12(15)9-4-10(13(16)17)6-11(5-9)14(18)19/h4-6,8H,3,7H2,1-2H3
• InChI Key: VNDXIZWVDFDKKJ-UHFFFAOYSA-N
• SMILES: CCC(C)COC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
• Synonyms: Benzoic acid, 3,5-dinitro-, 2-Methylbutyl ester

Description

2-Methylbutyl 3,5-dinitrobenzoate is a chemical compound with the molecular formula C12H14N2O6 and a molecular weight of 282.25 g/mol . It is classified as a benzoate ester, specifically the 2-methylbutyl ester of 3,5-dinitrobenzoic acid. This family of dinitrobenzoate esters is of significant interest in scientific research, particularly in analytical chemistry. Esters of 3,5-dinitrobenzoic acid, such as the closely related isopentyl ester, have documented applications as derivatives in gas chromatography (GC) analysis for the identification and separation of complex mixtures . The presence of the strong electron-withdrawing nitro groups on the aromatic ring is a key structural feature that influences the compound's properties and interactions. This product is provided for research and development purposes only. It is strictly for laboratory use and is not intended for diagnostic, therapeutic, or any personal use.

Comparison with Similar Compounds

Structural and Physical Properties

The 3,5-dinitrobenzoate group imparts distinct physical properties depending on the alkyl substituent. Key comparisons include:

Table 1: Physical Properties of Selected 3,5-Dinitrobenzoate Derivatives

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Structural Features
Methyl 3,5-dinitrobenzoate	C₈H₆N₂O₆	226.14	107–109	Compact methyl group; planar aromatic core
Ethyl t-butylcarbinol 3,5-dinitrobenzoate	Not specified	Not specified	93.5–93	Branched ethyl group; reduced symmetry
Starch 3,5-dinitrobenzoate	Polymer	Variable	N/A	Polymeric backbone; high substituent tunability

• Melting Points: Linear alkyl chains (e.g., methyl) yield higher melting points due to efficient crystal packing, whereas branched chains (e.g., ethyl t-butylcarbinol) lower melting points by disrupting symmetry .
• Crystal Structure : Methyl 2-methyl-3,5-dinitrobenzoate () exhibits intermolecular hydrogen bonding between nitro and ester groups, stabilizing its lattice. Branched analogs like 2-methylbutyl derivatives likely adopt less ordered structures, reducing thermal stability .

Chromatographic Behavior

The 3,5-dinitrobenzoate group is critical in chiral chromatography. highlights:

• Retention Order : Polar substituents (e.g., 3,5-dinitrobenzoate > 4-nitrobenzoate > benzoate) increase retention times.
• Chiral Selectivity : Highest with 3,5-dinitrobenzoate derivatives due to strong dipole interactions and π-π stacking .
• Substituent Position: 1,2-positioned derivatives show higher retention and selectivity than 1,3 analogs.

Adsorption Performance

Polymeric 3,5-dinitrobenzoate derivatives excel in adsorption:
Table 2: Adsorption Capacities of 3,5-Dinitrobenzoate-Based Materials

Compound	Target Analyte	Adsorption Capacity (mg/g)	Optimal Conditions
Starch 3,5-dinitrobenzoate	Creatinine	25	pH 8, 37°C, 100 mg/L
DNBZ-DAC	Urea nitrogen	36.1	pH 7.4, 37°C, 600 mg/L

However, branched chains could enhance hydrophobic interactions in non-polar media .

Functional Group Influence

• Nitro Groups : Enhance electrophilicity, aiding in nucleophilic acyl substitutions (e.g., esterifications) .
• Alkyl Chain Effects :
  • Polarity : Branched chains (e.g., 2-methylbutyl) reduce polarity compared to linear chains, altering solubility and chromatographic behavior .
  • Steric Hindrance : Bulky groups may slow reaction kinetics in esterification or acylation processes .

Q & A

Basic Questions

Q. What are the standard synthetic routes for synthesizing 2-Methylbutyl 3,5-dinitrobenzoate, and how can reaction efficiency be optimized?

• Methodological Answer : The ester is typically synthesized via acid-catalyzed esterification of 3,5-dinitrobenzoic acid with 2-methylbutanol. To optimize efficiency:

• Use a molar excess of 2-methylbutanol (1.5–2.0 equivalents) to drive the reaction to completion.
• Employ concentrated sulfuric acid (0.5–1% v/v) as a catalyst under reflux conditions (110–120°C) for 4–6 hours .
• Monitor reaction progress via TLC (silica gel, hexane/ethyl acetate 7:3) or FT-IR for disappearance of the carboxylic acid peak (~1700 cm⁻¹) .

Q. What spectroscopic and chromatographic methods are used to confirm the structure and purity of 2-Methylbutyl 3,5-dinitrobenzoate?

• Methodological Answer :

• NMR : Analyze $^1H$ NMR for characteristic signals: aromatic protons (δ 8.5–9.0 ppm, d), methylbutyl chain (δ 0.8–1.5 ppm), and ester carbonyl (δ 3.8–4.2 ppm for -OCH$_2$-) .
• IR : Confirm ester C=O stretch (~1720 cm⁻¹) and nitro group vibrations (~1530 and 1350 cm⁻¹) .
• GC-MS/HPLC : Use reverse-phase C18 columns (methanol/water 70:30) to assess purity (>95%) and detect byproducts .

Q. How can researchers address discrepancies in reported physical properties (e.g., melting points) of 3,5-dinitrobenzoate derivatives?

• Methodological Answer :

• Cross-validate data using high-purity samples (recrystallized from ethanol/water).
• Compare with literature values from crystallographic studies (e.g., melting points of 107–109°C for methyl analogs ).
• Investigate polymorphism or hydrate formation via X-ray diffraction or DSC analysis .

Advanced Research Questions

Q. How do reaction conditions (solvent, temperature, catalyst) influence esterification yields and byproduct formation?

• Methodological Answer :

• Solvent : Polar aprotic solvents (e.g., DMF) increase reactivity but may promote nitro group side reactions. Non-polar solvents (toluene) reduce side products but slow reaction kinetics .
• Catalyst : Replace H$_2$SO$_4$ with Amberlyst-15 resin for easier separation and reduced acid waste.
• Temperature : Higher temperatures (>120°C) risk decomposition of the nitro group; monitor via TGA .

Q. What strategies are effective for analyzing hydrogen-bonding patterns in 3,5-dinitrobenzoate crystals?

• Methodological Answer :

• Perform single-crystal X-ray diffraction to identify O-H···O and C-H···O interactions.
• Use graph set analysis (e.g., Etter’s notation) to classify motifs like $R_2^2(8)$ chains formed by nitro and ester groups .
• Compare with computational models (DFT) to predict packing efficiency .

Q. How can thermal instability during purification (e.g., distillation) be mitigated?

• Methodological Answer :

• Avoid high vacuum distillation (>150°C) to prevent decomposition. Instead, use recrystallization (ethanol/water) or column chromatography (silica gel, hexane/ethyl acetate gradient) .
• For sensitive derivatives, employ short-path distillation at ≤100°C under inert gas (N$_2$) .

Q. What experimental approaches are used to study metal-coordination complexes involving 3,5-dinitrobenzoate ligands?

• Methodological Answer :

• Synthesize Cu(II) or Zn(II) complexes by reacting the ester with metal salts (e.g., Cu(NO$_3$)$_2$) in methanol.
• Characterize via EPR (for Cu(II) d$^9$ systems) and UV-Vis spectroscopy (d-d transitions at ~600–800 nm) .
• Analyze magnetic susceptibility to confirm octahedral vs. square-planar geometries .